Cas no 2227015-13-4 (2H-1,2,3-Triazole-4-carboxylic acid, 2-cyclobutyl-)

• Product Name: 2H-1,2,3-Triazole-4-carboxylic acid, 2-cyclobutyl-
• CAS No: 2227015-13-4
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 6449320
• Update Time: 2025-05-26

2H-1,2,3-Triazole-4-carboxylic acid, 2-cyclobutyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazole-4-carboxylic acid, 2-cyclobutyl-
• 2-cyclobutyl-2H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C7H9N3O2/c11-7(12)6-4-8-10(9-6)5-2-1-3-5/h4-5H,1-3H2,(H,11,12)
• InChI Key： FUECGTPZMFVRQS-UHFFFAOYSA-N
• SMILES： N1=CC(C(O)=O)=NN1C1CCC1

Experimental Properties

• Density: 1.62±0.1 g/cm3(Predicted)
• Boiling Point: 398.9±34.0 °C(Predicted)
• pka: 3.34±0.50(Predicted)

Additional information on 2H-1,2,3-Triazole-4-carboxylic acid, 2-cyclobutyl-

2H-1,2,3-Triazole-4-carboxylic acid, 2-cyclobutyl

The compound CAS No. 2227015-13-4, also known as 2H-1,2,3-triazole-4-carboxylic acid, 2-cyclobutyl, is a heterocyclic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and versatile applications. Recent studies have highlighted its role in the development of advanced materials and pharmaceuticals.

The triazole ring in this compound is a key structural feature that contributes to its reactivity and stability. The presence of the cyclobutyl group further enhances its chemical properties, making it a valuable component in organic synthesis. Researchers have explored its use in the creation of bioactive molecules, where the triazole moiety plays a critical role in molecular recognition and binding.

Recent advancements in click chemistry have underscored the importance of triazole-containing compounds like CAS No. 2227015-13-4. These compounds are often employed as building blocks for constructing complex molecular architectures. The cyclobutyl group adds flexibility and strain to the molecule, which can be exploited for designing drugs with improved pharmacokinetic profiles.

In the context of materials science, this compound has been investigated for its potential in creating stimuli-responsive materials. The triazole moiety enables strong hydrogen bonding interactions, which are essential for designing materials with dynamic properties. For instance, studies have shown that this compound can be used to develop self-healing polymers and adaptive surfaces.

The synthesis of CAS No. 2227015-13-4 involves a combination of click chemistry and traditional organic synthesis techniques. The use of copper catalysts in azide–alkyne cycloaddition (CuAAC) reactions has proven to be an efficient method for constructing the triazole ring. This approach not only ensures high yields but also allows for precise control over the molecular structure.

From a biological standpoint, this compound has shown promise in drug discovery programs targeting various diseases. Its ability to modulate protein–protein interactions makes it a potential candidate for developing therapeutic agents. Recent studies have focused on its application in anticancer drug development, where it has demonstrated selective cytotoxicity against cancer cells.

In conclusion, CAS No. 2227015-13-4, or 2H-1,2,3-triazole-4-carboxylic acid, 2-cyclobutyl, is a multifaceted compound with wide-ranging applications across chemistry and biology. Its unique structure and functional groups make it an invaluable tool for researchers working on cutting-edge projects in drug discovery and materials science.